Cas no 2228163-51-5 (2,4-dibromo-1-(but-3-yn-2-yl)benzene)

• Product Name: 2,4-dibromo-1-(but-3-yn-2-yl)benzene
• CAS No: 2228163-51-5
• MF: C₁₀H₈Br₂
• MW: 287.978521347046
• CID: 6422194
• PubChem ID: 165643693
• Update Time: 2025-09-28

2,4-dibromo-1-(but-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,4-dibromo-1-(but-3-yn-2-yl)benzene
• EN300-1917890
• 2228163-51-5

• Inchi： 1S/C10H8Br2/c1-3-7(2)9-5-4-8(11)6-10(9)12/h1,4-7H,2H3
• InChI Key： ZGNLVHWRTDFRHW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C#C)C)Br

Computed Properties

• Exact Mass: 287.89723g/mol
• Monoisotopic Mass: 285.89928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 2,4-dibromo-1-(but-3-yn-2-yl)benzene

2,4-Dibromo-1-(But-3-Yn-2-Yl)Benzene: A Comprehensive Overview

2,4-Dibromo-1-(but-3-yn-2-yl)benzene (CAS No. 2228163-51-5) is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a brominated benzene ring with a substituted alkyne group. The presence of the but-3-yne group introduces interesting electronic and steric properties, making it a valuable substrate for further chemical transformations.

The synthesis of 2,4-dibromo-1-(but-3-yne)benzene has been extensively studied, with researchers exploring various methodologies to optimize its preparation. Recent advancements in catalytic processes and transition metal-mediated reactions have significantly improved the efficiency and selectivity of its synthesis. For instance, the use of palladium catalysts in coupling reactions has enabled the construction of this compound with high yields and minimal byproducts. These developments highlight the importance of transition metal catalysis in modern organic synthesis.

One of the most intriguing aspects of 2,4-dibromo-benzene derivatives is their reactivity in cross-coupling reactions. The bromine atoms on the aromatic ring act as excellent leaving groups, facilitating nucleophilic substitution and other transformation reactions. Recent studies have demonstrated that this compound can serve as an effective precursor for constructing biaryl structures, which are widely used in pharmaceuticals and agrochemicals. The integration of cross-coupling chemistry into the synthesis of these compounds has opened new avenues for drug discovery and material science.

In addition to its synthetic applications, 2,4-dibromo-benzene derivatives have shown promise in materials science. The introduction of the alkyne group into the aromatic system enhances its conjugation properties, making it suitable for applications in optoelectronic materials. Researchers have explored the use of this compound as a building block for constructing conjugated polymers and organic semiconductors. These materials exhibit excellent charge transport properties, which are critical for applications in flexible electronics and photovoltaic devices.

The physical properties of 2,4-dibromo-benzene derivatives are also worth noting. The compound exhibits a high melting point due to its rigid aromatic structure and strong intermolecular forces. Its solubility in common organic solvents makes it convenient for use in various chemical reactions. Recent studies have focused on understanding the thermodynamic stability of this compound under different conditions, which is essential for its industrial applications.

From an environmental perspective, the degradation pathways of 2,4-dibromo-benzene derivatives have been investigated to assess their potential impact on ecosystems. Research indicates that these compounds undergo biodegradation under specific microbial conditions, reducing their persistence in the environment. This information is crucial for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 2,4-dibromo-benzene derivatives, particularly CAS No. 2228163-51-5, continue to be a focal point in chemical research due to their unique properties and diverse applications. As advancements in synthetic methodologies and material science progress, this compound is expected to play an even more significant role in driving innovation across various industries.